UVA-induced neurotoxicity in Japanese medaka (Oryzias latipes)

Photochemical & Photobiological Sciences Pub Date: 2018-09-27 DOI: 10.1039/C8PP00169C

Abstract

Ultraviolet radiation-induced neurodegeneration has been studied in the early stages of development in fish, but not extensively in the adult stage. The present study aimed at investigating the effects of ultraviolet radiation-A (UVA) in adult Japanese medaka (Oryzias latipes). The brain, spinal cord, and retina were examined histopathologically as nervous system target organs. Japanese medaka fish were exposed to 15, 30, and 60 min day−1 UVA for 3 days, and samples were obtained 24 h and 14 days after UVA exposure. Neurohistopathological alterations in brain tissue included vacuoles, blood congestion, degeneration of neuropils, and pyknotic nuclei in neurons. Alterations in the spinal cord included neuronal cell degeneration, reduction in the spinal cord area, and degeneration of Mauthner cells. Retinal tissue showed vacuolation in the nerve fiber layer (NFL), pyknotic nuclei in the ganglion cell layer (GCL), and decreased cell populations particularly in the inner nuclear layer (INL) and GCL. The degree of degeneration was dependent on the duration of UVA exposure. The signs of degeneration decreased gradually and disappeared completely after the 14-day recovery period. In addition, p53-deficient medaka fish were more tolerant than were wild-type (Hd-rR) Japanese medaka. In conclusion, UV radiation induced neurodegeneration in the brain, spinal cord, and retina of adult Japanese medaka (Oryzias latipes) but their normal histological architecture reappeared in these tissues after 14 days.

Graphical abstract: UVA-induced neurotoxicity in Japanese medaka (Oryzias latipes)
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Journal Name：Photochemical & Photobiological Sciences
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